2-Chloro-5-(4-methylsulfonylphenyl)phenol, 95%

• IUPAC Name: 2-chloro-5-(4-methylsulfonylphenyl)phenol
• InChI: InChI=1S/C13H11ClO3S/c1-18(16,17)11-5-2-9(3-6-11)10-4-7-12(14)13(15)8-10/h2-8,15H,1H3
• InChI Key: YTAKTMWUIUPVMR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C13H11ClO3S
• DSSTOX Substance ID: DTXSID70686138
• Molecular Weight: 282.74 g/mol
• CAS RN: 1261961-36-7

Description

2-Chloro-5-(4-methylsulfonylphenyl)phenol, 95% (2C5MSPP95) is a phenolic compound commonly used in scientific research. It has been used in a variety of applications, such as synthesis and pharmacological studies, due to its unique chemical structure. In

Mechanism of Action

2-Chloro-5-(4-methylsulfonylphenyl)phenol, 95% is a phenolic compound, and its mechanism of action is related to its ability to interact with biomolecules. It has been shown to interact with proteins, enzymes, and other biomolecules, and its interactions with these molecules can affect their activity and function.
Biochemical and Physiological Effects
2-Chloro-5-(4-methylsulfonylphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and it has been shown to inhibit the growth of certain bacteria. It has also been shown to have anti-inflammatory and antioxidant effects, and it has been shown to have an inhibitory effect on the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(4-methylsulfonylphenyl)phenol, 95% has several advantages for use in lab experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for a variety of applications. It is also relatively non-toxic, making it safe to handle and store. However, it is important to note that 2-Chloro-5-(4-methylsulfonylphenyl)phenol, 95% is not water-soluble and is not compatible with all solvents, so it is important to choose a suitable solvent for the experiment.

Future Directions

There are several potential future directions for 2-Chloro-5-(4-methylsulfonylphenyl)phenol, 95%. It could be used in the development of new pharmaceuticals, as it has been shown to have inhibitory effects on the growth of certain types of cancer cells. It could also be used in the development of new materials, as its chemical structure makes it suitable for a variety of applications. Additionally, it could be used to study the reactivity of organic molecules and to study the properties of organic materials.

Synthesis Methods

2-Chloro-5-(4-methylsulfonylphenyl)phenol, 95% can be synthesized by a multi-step process involving the reaction of 4-methylsulfonylphenol with chloroacetic acid, followed by a Friedel-Crafts acylation reaction with chlorobenzene. The reaction is carried out in the presence of anhydrous aluminum chloride as a catalyst, and the resulting product is purified by recrystallization.

Scientific Research Applications

2-Chloro-5-(4-methylsulfonylphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of new organic compounds and as a starting material for the synthesis of pharmaceuticals. It has also been used as a probe for studying the reactivity of organic molecules and for studying the properties of organic materials.